ethyl 2-amino-1-(2-hydroxyphenyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxylate

• IUPAC Name: ethyl 2-amino-1-(2-hydroxyphenyl)pyrrolo[3,2-b]quinoxaline-3-carboxylate
• InChI: InChI=1S/C19H16N4O3/c1-2-26-19(25)15-16-18(22-12-8-4-3-7-11(12)21-16)23(17(15)20)13-9-5-6-10-14(13)24/h3-10,24H,2,20H2,1H3
• InChI Key: WWFMQRPECATFTG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=CC=CC=C4O)N
• Molecular Formula: C19H16N4O3
• Molecular Weight: 348.4 g/mol

Description

Quinoxaline derivatives are a class of nitrogen-containing heterocycles that have received significant attention due to their diverse pharmacological and biological properties. They show diverse pharmacological activities such as bacteriocides, insecticides, antibacterial, antifungal, antitubercular, analgesic, and anti-inflammatory.

Synthesis Analysis

Quinoxaline derivatives can be synthesized via many different methods of synthetic strategies. For example, one method involves the cyclocondensation of o-phenylenediamine with glyoxal.

Molecular Structure Analysis

The molecular structure of quinoxaline derivatives can be analyzed using various techniques such as IR spectroscopy and NMR spectroscopy.

Chemical Reactions Analysis

Quinoxaline derivatives can undergo various chemical reactions including oxidation, nitration, diazotization, alkylation, addition, condensation, cyclization, and substitutions reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of quinoxaline derivatives can be analyzed using various techniques. For example, the yield, melting point, and Rf value can be determined experimentally.

Mechanism of Action

The mechanism of action of quinoxaline derivatives can vary depending on their specific structure and the biological system they interact with. They have been found to exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, antitubercular, and antiviral activities.

Future Directions

The future directions in the study of quinoxaline derivatives could involve the development of novel antibiotics to treat resistant bacteria strains. There is an escalating need for the development of novel drug molecules, and quinoxaline derivatives, with their diverse set of biological activities, are a promising area of research.